Cas no 481049-68-7 (6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde)

• Product Name: 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde
• CAS No: 481049-68-7
• MF: C₁₄H₈BrFN₂O
• MW: 319.128525733948
• CID: 3148043
• PubChem ID: 2756999
• Update Time: 2025-05-21

6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 481049-68-7
• 6-bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 6-bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde
• 6-Bromo-2-(4-fluorophenyl)imidazo[1,2-alpha]pyridine-3-carbaldehyde
• SCHEMBL5421256
• 6-bromo-2-(4-fluorophenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 6-bromo-2-(4-fluorophenyl)imidazo[1,2-a]-pyridine-3-carbaldehyde
• UHMYGEVXUNEGAN-UHFFFAOYSA-N

• MDL： MFCD04117023
• Inchi： 1S/C14H8BrFN2O/c15-10-3-6-13-17-14(12(8-19)18(13)7-10)9-1-4-11(16)5-2-9/h1-8H
• InChI Key： UHMYGEVXUNEGAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C3C=CC(=CC=3)F)=C(C=O)N2C=1

Computed Properties

• Exact Mass: 317.98040Da
• Monoisotopic Mass: 317.98040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde

Recent Advances in the Study of 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde (CAS: 481049-68-7)

The compound 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde (CAS: 481049-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an imidazo[1,2-a]pyridine core, is of particular interest for its structural versatility and biological activity. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic applications, making it a promising candidate for further investigation.

One of the key areas of research has focused on the synthesis and optimization of 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step reaction sequence, including a palladium-catalyzed cross-coupling step, which has been optimized for efficiency and scalability. This advancement is critical for enabling further pharmacological evaluation and potential commercialization.

In terms of biological activity, recent in vitro studies have demonstrated that 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde exhibits potent inhibitory effects against several kinase targets, including those implicated in cancer and inflammatory diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar activity against a specific kinase target, with a promising selectivity profile. These findings suggest its potential as a lead compound for the development of kinase inhibitors, a class of drugs with broad therapeutic applications.

Further investigations have explored the compound's mechanism of action. Molecular docking studies and X-ray crystallography have revealed that 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde binds to the ATP-binding site of target kinases, inducing conformational changes that inhibit their activity. These structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity. Additionally, computational studies have predicted favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, further supporting its drug-like potential.

Despite these promising findings, challenges remain in the development of 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde as a therapeutic agent. Current research is addressing issues such as off-target effects and toxicity profiles. A recent preclinical study highlighted the need for further optimization to reduce potential hepatotoxicity, a common concern with kinase inhibitors. Researchers are also exploring prodrug strategies to improve the compound's solubility and bioavailability, which could enhance its clinical applicability.

In conclusion, 6-Bromo-2-(4-fluoro-phenyl)-imidazo[1,2-a]-pyridine-3-carbaldehyde (CAS: 481049-68-7) represents a promising scaffold for drug discovery, with recent advances in synthesis, biological evaluation, and mechanistic understanding paving the way for future development. Ongoing research aims to address remaining challenges and unlock its full therapeutic potential, particularly in oncology and inflammatory diseases. The compound's unique structural features and biological activity make it a valuable subject for continued investigation in the chemical biology and medicinal chemistry communities.